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Coproporphyrin I Coproporphyrin I Coproporphyrin I is a coproporphyrin. It has a role as a human metabolite. It is a conjugate acid of a coproporphyrin I(4-).
Coproporphyrin I is a natural product found in Sphingopyxis with data available.
Brand Name: Vulcanchem
CAS No.: 531-14-6
VCID: VC21150751
InChI: InChI=1S/C36H38N4O8/c1-17-21(5-9-33(41)42)29-14-26-19(3)23(7-11-35(45)46)31(39-26)16-28-20(4)24(8-12-36(47)48)32(40-28)15-27-18(2)22(6-10-34(43)44)30(38-27)13-25(17)37-29/h13-16,37-38H,5-12H2,1-4H3,(H,41,42)(H,43,44)(H,45,46)(H,47,48)
SMILES: CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)CCC(=O)O)C)C(=C4C)CCC(=O)O)C(=C3C)CCC(=O)O)CCC(=O)O
Molecular Formula: C36H38N4O8
Molecular Weight: 654.7 g/mol

Coproporphyrin I

CAS No.: 531-14-6

Cat. No.: VC21150751

Molecular Formula: C36H38N4O8

Molecular Weight: 654.7 g/mol

* For research use only. Not for human or veterinary use.

Coproporphyrin I - 531-14-6

Specification

Description Coproporphyrin I is a coproporphyrin. It has a role as a human metabolite. It is a conjugate acid of a coproporphyrin I(4-).
Coproporphyrin I is a natural product found in Sphingopyxis with data available.
CAS No. 531-14-6
Molecular Formula C36H38N4O8
Molecular Weight 654.7 g/mol
IUPAC Name 3-[7,12,17-tris(2-carboxyethyl)-3,8,13,18-tetramethyl-21,22-dihydroporphyrin-2-yl]propanoic acid
Standard InChI InChI=1S/C36H38N4O8/c1-17-21(5-9-33(41)42)29-14-26-19(3)23(7-11-35(45)46)31(39-26)16-28-20(4)24(8-12-36(47)48)32(40-28)15-27-18(2)22(6-10-34(43)44)30(38-27)13-25(17)37-29/h13-16,37-38H,5-12H2,1-4H3,(H,41,42)(H,43,44)(H,45,46)(H,47,48)
Standard InChI Key VCCUOZSDXVZCSK-UHFFFAOYSA-N
SMILES CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)CCC(=O)O)C)C(=C4C)CCC(=O)O)C(=C3C)CCC(=O)O)CCC(=O)O
Canonical SMILES CC1=C(C2=CC3=NC(=CC4=NC(=CC5=C(C(=C(N5)C=C1N2)CCC(=O)O)C)C(=C4C)CCC(=O)O)C(=C3C)CCC(=O)O)CCC(=O)O

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